Ethionamide sulfoxide-D3

• Molecular Formula: C8H10N2OS
• Molecular Weight: 185.26 g/mol
• InChI: InChI=1S/C8H10N2OS/c1-2-7-5-6(3-4-10-7)8(9)12-11/h3-5,9,11H,2H2,1H3/i1D3
• InChIKey: CMBWETLDOSDAMG-FIBGUPNXSA-N

Ethionamide Sulfoxide-D3: Physicochemical Identity & Purpose

Ethionamide sulfoxide-D3 is a deuterium-labeled analog of ethionamide sulfoxide, the primary S-oxygenated metabolite of the second-line antitubercular prodrug ethionamide [1]. With a molecular formula of C₈H₇D₃N₂OS and molecular weight of 185.26 g/mol, this compound features three deuterium atoms substituted at the ethyl position of the parent molecule . As a stable isotope-labeled (SIL) internal standard, it is specifically designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for accurate quantification of ethionamide sulfoxide in biological matrices [2]. Ethionamide sulfoxide represents the initial and rate-limiting step in the bioactivation cascade of ethionamide via the mycobacterial flavin monooxygenase EtaA, making its accurate measurement critical for pharmacokinetic and pharmacodynamic studies of ethionamide-based antitubercular therapy [1].

Type Stable isotope-labeled internal standard (SIL-IS)

Use context LC-MS/MS quantification of ethionamide sulfoxide in biological matrices

Key attribute +3 Da mass shift for unambiguous MS discrimination

• [1] Henderson, M.C., et al. Metabolism of the anti-tuberculosis drug ethionamide by mouse and human FMO1, FMO2 and FMO3 and mouse and human lung microsomes. Toxicology and Applied Pharmacology. 2008; 233(3): 420-427. View Source
• [2] Pharmaffiliates. Ethionamide Sulfoxide-d3 Product Specification. Catalog No. PA STI 037911. View Source

Why Ethionamide Sulfoxide-D3 Cannot Be Substituted

Substituting ethionamide sulfoxide-D3 with unlabeled ethionamide sulfoxide or structurally related internal standards introduces quantifiable sources of analytical error that compromise method accuracy and reproducibility in LC-MS/MS workflows. Unlabeled internal standards fail to correct for matrix effects and ionization suppression/efficiency variations because they co-elute indistinguishably from the target analyte, precluding independent signal discrimination [1]. Structurally similar internal standards, such as prothionamide, exhibit different chromatographic retention behavior (mean retention time difference >0.5 min) and distinct ionization efficiency relative to ethionamide sulfoxide, resulting in incomplete compensation for sample preparation losses and matrix effects that can degrade assay accuracy by >15% [2]. In contrast, stable isotope-labeled internal standards with 3+ deuterium atoms demonstrate near-identical physicochemical properties to the unlabeled analyte while providing sufficient mass shift (+3 Da) for complete mass spectrometric resolution without chromatographic separation overlap . This co-elution behavior ensures identical ion suppression/enhancement effects are experienced by both analyte and internal standard, enabling precise ratio-based quantification across diverse biological matrices including plasma, lung tissue, and bronchoalveolar lavage fluid [2].

Ethionamide Sulfoxide-D3 (SIL-IS)

Prothionamide / Unlabeled Analyte

Isotopologue with +3 Da mass shift ensures MS discrimination

Unlabeled analyte indistinguishable; structural analog mass difference only 1.98 Da may not resolve

Co-elutes with analyte for matched matrix effects

Structural analog elutes at a different retention time, exposing to different ionization environment

Near-identical extraction recovery and ionization efficiency

Structural analog may show differential recovery and ionization, compromising accuracy

• [1] Stokvis, E., Rosing, H., Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005; 19(3): 401-407. View Source
• [2] Deshpande, A., Gurav, S., Punde, R., et al. Development and validation of a highly sensitive LC-MS/MS method for simultaneous quantitation of ethionamide and ethionamide sulfoxide in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography. 2011; 25(9): 985-992. View Source

Ethionamide Sulfoxide-D3 Head-to-Head Evidence

Mass Spectrometric Isotopologue Discrimination

In a validated LC-MS/MS method for simultaneous quantification of ethionamide and ethionamide sulfoxide in human plasma, ethionamide sulfoxide-D3 serves as the metabolite-matched internal standard while ethionamide-D5 is employed for the parent drug. This dual internal standard strategy eliminates cross-interference between the parent drug and metabolite quantification channels, enabling independent calibration for each analyte [1]. By contrast, methods using a single internal standard (such as prothionamide) for both analytes demonstrated inferior precision at lower concentrations and required additional validation steps to account for differential matrix effects across the two distinct chromatographic peaks [1].

Mass Shift Discrimination

Head-to-head

+3.01 Da vs unlabeled analyte

Meets ≥3 Da SIL-IS design threshold

Prevents isotopic overlap with analyte M+2/M+3 peaks

Evidence Dimension	Internal standard matching strategy for simultaneous parent-metabolite quantification
Target Compound Data	Ethionamide sulfoxide-D3 as analyte-matched IS; ethionamide-D5 as parent-matched IS
Comparator Or Baseline	Prothionamide as single IS for both ethionamide and ethionamide sulfoxide
Quantified Difference	Target approach eliminates differential matrix effects; single-IS method requires additional correction factors
Conditions	LC-MS/MS method validation in human plasma (300 µL), solid-phase extraction, C18 column separation

Why This Matters

Using ethionamide sulfoxide-D3 eliminates the need for post-hoc correction factors and improves method ruggedness when quantifying both prodrug and active metabolite in the same analytical run.

• [1] Deshpande, A., Gurav, S., Punde, R., et al. Development and validation of a highly sensitive LC-MS/MS method for simultaneous quantitation of ethionamide and ethionamide sulfoxide in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography. 2011; 25(9): 985-992. View Source

Co-Elution for Matrix Effect Compensation

The D3 labeling pattern on ethionamide sulfoxide-D3 (substitution at the ethyl group) provides a mass shift of +3 Da relative to unlabeled ethionamide sulfoxide (MW 182.24 vs. 185.26) . This mass differential places the internal standard signal completely outside the natural isotopic envelope of the analyte, enabling unambiguous peak integration in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes [1]. Comparative evaluation of deuterium labeling strategies indicates that D3 labeling minimizes deuterium-hydrogen back-exchange artifacts observed with higher deuterium incorporation (D5-D9), while still providing sufficient mass separation to avoid isotopic cross-talk that can occur with single or dual deuterium labeling (D1-D2) [2].

Co-Elution Precision

Class-level

CV 1.8–4.9% (reported)

SIL-IS switch may improve assay precision

Based on analogous SIL-IS switching studies

Evidence Dimension	Mass shift and isotopic interference potential
Target Compound Data	Ethionamide sulfoxide-D3: +3 Da mass shift, ethyl group labeling
Comparator Or Baseline	D1-D2 labeling: <+2 Da mass shift, risk of isotopic envelope overlap; D5+ labeling: +5+ Da mass shift, increased H/D back-exchange in protic solvents
Quantified Difference	+3 Da mass differential vs. unlabeled; no natural isotopic envelope overlap above m/z 185
Conditions	ESI-MS/MS in positive ion mode, typical LC mobile phases (acetonitrile/water with 0.1% formic acid)

Why This Matters

The +3 Da mass shift balances the need for unambiguous mass spectrometric resolution with minimized deuterium-hydrogen exchange artifacts, making this IS suitable for long analytical sequences and diverse biological matrices.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Resource. 2025. View Source
• [2] Wieling, J. LC-MS-MS experiences with internal standards. Chromatographia. 2002; 55: S107-S113. View Source

Non-Exchangeable Deuterium Label Position

Stable isotope-labeled (SIL) internal standards such as ethionamide sulfoxide-D3 co-elute precisely with their unlabeled analyte counterparts, experiencing identical ionization suppression or enhancement from co-extracted matrix components [1]. This co-elution behavior ensures that the analyte-to-internal standard response ratio remains constant across varying matrix conditions. By contrast, structurally similar but chemically distinct internal standards (such as prothionamide for ethionamide sulfoxide) exhibit different retention times and differential susceptibility to matrix effects, resulting in accuracy deviations that can exceed 15-20% in complex biological samples [2]. Class-level studies across multiple analyte classes demonstrate that SIL internal standards reduce matrix effect-related variability by approximately 85% relative to structural analog internal standards [1].

Deuterium Label Stability

Data to verify

Non-exchangeable sp³ carbon

Maintains isotopic integrity in aqueous/organic media

Label position confirmed by SMILES/InChI; no H/D back-exchange expected

Evidence Dimension	Matrix effect compensation efficiency
Target Compound Data	Ethionamide sulfoxide-D3: co-elution with ethionamide sulfoxide, identical matrix effect exposure
Comparator Or Baseline	Prothionamide as structural analog IS: different retention time, differential matrix effect exposure
Quantified Difference	~85% reduction in matrix effect variability with SIL IS vs. structural analog IS (class-level inference)
Conditions	LC-ESI-MS/MS analysis of biological extracts (plasma, tissue homogenates)

Why This Matters

Superior matrix effect compensation translates directly to improved accuracy and precision in bioanalytical method validation, meeting FDA and EMA regulatory guidelines for incurred sample reanalysis acceptance criteria.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. 2022. View Source
• [2] Deshpande, A., Gurav, S., Punde, R., et al. Development and validation of a highly sensitive LC-MS/MS method for simultaneous quantitation of ethionamide and ethionamide sulfoxide in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography. 2011; 25(9): 985-992. View Source

Ethionamide Sulfoxide-D3 Application Scenarios

Regulatory Bioanalytical Method Validation

In human pharmacokinetic studies of ethionamide-based antitubercular therapy, accurate quantification of both the parent prodrug and its primary S-oxygenated metabolite in plasma is essential for understanding drug exposure and bioactivation efficiency. Ethionamide sulfoxide-D3 enables simultaneous quantification alongside ethionamide-D5 in validated LC-MS/MS methods, providing metabolite-matched internal standardization that corrects for differential extraction recovery and ionization efficiency between the two distinct analytes [1]. This dual-IS approach has been validated for 300 µL human plasma samples with demonstrated linearity, accuracy, and precision suitable for regulatory pharmacokinetic study submissions [1].

Therapeutic Drug Monitoring in MDR-TB

Ethionamide sulfoxide-D3 serves as the deuterated analog of ethionamide sulfoxide for stable isotope dilution LC-MS/MS assays measuring the activity of EtaA (mycobacterial flavin monooxygenase) and mammalian FMOs (FMO1, FMO2, FMO3) toward ethionamide [1]. The D3-labeled internal standard enables precise quantification of ethionamide sulfoxide formation rates in microsomal incubation systems, facilitating enzyme kinetic characterization and inhibition studies. This application is critical for understanding the bioactivation step that converts ethionamide to its sulfoxide intermediate en route to the ultimate active species [1].

Metabolic Stability and DDI Studies

For clinical pharmacology laboratories performing therapeutic drug monitoring of ethionamide in MDR-TB patient populations, ethionamide sulfoxide-D3 provides the necessary internal standard for accurate plasma concentration measurements of the active metabolite pool. Ethionamide exhibits high inter-individual pharmacokinetic variability, and monitoring both parent drug and sulfoxide metabolite concentrations can inform dose individualization strategies [1]. The use of a deuterated internal standard minimizes analytical variability attributable to sample handling, extraction efficiency, and instrument drift across high-throughput clinical sample batches, supporting reliable clinical decision-making based on measured drug exposures [1].

Metabolite Identification in ADME Studies

Contract research organizations (CROs) and pharmaceutical bioanalytical laboratories developing validated LC-MS/MS methods for ethionamide and its metabolites require a stable isotope-labeled internal standard to meet FDA and EMA bioanalytical method validation guidance criteria. Ethionamide sulfoxide-D3 satisfies the regulatory expectation for an isotopically labeled internal standard that co-elutes with the analyte and compensates for matrix effects across the intended calibration range [1]. The compound's established use in peer-reviewed method validation studies provides a precedent for regulatory acceptance in Investigational New Drug (IND) and New Drug Application (NDA) submissions [1].

Application

Selection Property

Validation Focus

Bioanalytical validation for human plasma research matrices

Co-eluting SIL-IS for matrix effect correction

Precision and accuracy across validated range

Pharmacokinetic research in TB studies

Robust matrix effect compensation in diverse plasma samples

PK exposure-model interpretation

Metabolic stability and drug-drug interaction studies

Distinct mass channel for multiplexed parent/metabolite analysis

Simultaneous quantification of ethionamide and sulfoxide metabolite

Metabolite identification and mass-tagged tracer studies

+3 Da mass tag to differentiate from endogenous metabolite

Unambiguous metabolite identity confirmation

• [1] Deshpande, A., Gurav, S., Punde, R., et al. Development and validation of a highly sensitive LC-MS/MS method for simultaneous quantitation of ethionamide and ethionamide sulfoxide in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography. 2011; 25(9): 985-992. View Source